Cas no 1245813-77-7 (Tert-butyl (3-(4-formylbenzamido)propyl)carbamate)

• Product Name: Tert-butyl (3-(4-formylbenzamido)propyl)carbamate
• CAS No: 1245813-77-7
• MF: C₁₆H₂₂N₂O₄
• MW: 306.356884479523
• CID: 5869481
• PubChem ID: 58546136
• Update Time: 2025-06-08

Tert-butyl (3-(4-formylbenzamido)propyl)carbamate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL9995394
• tert-butyl (3-(4-formylbenzamido)propyl)carbamate
• 1245813-77-7
• Tert-butyl (3-(4-formylbenzamido)propyl)carbamate

• Inchi： 1S/C16H22N2O4/c1-16(2,3)22-15(21)18-10-4-9-17-14(20)13-7-5-12(11-19)6-8-13/h5-8,11H,4,9-10H2,1-3H3,(H,17,20)(H,18,21)
• InChI Key： OSNVFRMHOVCOIC-UHFFFAOYSA-N
• SMILES： O(C(NCCCNC(C1C=CC(C=O)=CC=1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 306.15795719g/mol
• Monoisotopic Mass: 306.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 84.5Ų

Additional information on Tert-butyl (3-(4-formylbenzamido)propyl)carbamate

Comprehensive Overview of Tert-butyl (3-(4-formylbenzamido)propyl)carbamate (CAS No. 1245813-77-7)

Tert-butyl (3-(4-formylbenzamido)propyl)carbamate, with the CAS number 1245813-77-7, is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound features a unique molecular structure combining a tert-butyl carbamate group with a 4-formylbenzamide moiety, making it a valuable intermediate in the development of bioactive molecules. Its high purity and structural versatility have garnered significant attention from researchers focusing on drug discovery and peptide modification.

In recent years, the demand for custom synthesis intermediates like Tert-butyl (3-(4-formylbenzamido)propyl)carbamate has surged, driven by advancements in targeted therapy and bioconjugation techniques. The compound’s aldehyde functional group enables selective reactions, such as Schiff base formation, which is critical for labeling biomolecules or designing proteolysis-targeting chimeras (PROTACs). This aligns with the growing interest in degradation-based therapeutics, a hot topic in oncology research and precision medicine.

From a synthetic chemistry perspective, CAS 1245813-77-7 is often employed in solid-phase peptide synthesis (SPPS) and linker design for antibody-drug conjugates (ADCs). Its tert-butyloxycarbonyl (Boc) protecting group ensures stability during multi-step reactions, addressing common challenges in peptide chain elongation. Researchers frequently search for Boc-protected building blocks like this compound to optimize yield and reproducibility in complex syntheses.

The compound’s solubility profile (compatible with polar aprotic solvents such as DMF and DMSO) and moderate reactivity make it suitable for high-throughput screening applications. Laboratories focusing on fragment-based drug design or covalent inhibitor development prioritize such intermediates to accelerate hit-to-lead optimization. Additionally, its 4-formylbenzamide segment is instrumental in creating fluorescent probes for bioimaging studies, a field gaining traction due to the rise of theranostic platforms.

Quality control of Tert-butyl (3-(4-formylbenzamido)propyl)carbamate involves rigorous HPLC analysis and mass spectrometry to ensure >95% purity, a standard requirement for GMP-grade intermediates. Suppliers often highlight its low hygroscopicity and long-term storage stability, which are critical for global logistics in the pharmaceutical supply chain. These attributes respond to frequent queries about handling sensitive reagents and minimizing batch-to-batch variability.

Emerging trends in green chemistry have also influenced the synthesis protocols for this compound. Recent publications discuss catalyst-free coupling methods and solvent recovery systems to reduce the environmental footprint of producing such intermediates. This resonates with the sustainability-driven priorities of modern contract research organizations (CROs) and academic labs.

In summary, Tert-butyl (3-(4-formylbenzamido)propyl)carbamate (CAS 1245813-77-7) exemplifies the intersection of innovative chemical design and practical research needs. Its applications span from peptide therapeutics to diagnostic tool development, reflecting the compound’s adaptability to diverse scientific challenges. As the life sciences industry continues to evolve, this intermediate remains a keystone material for advancing next-generation biologics and small-molecule drugs.